Cas no 105258-80-8 (Veralipride-d6)

• Product Name: Veralipride-d6
• CAS No: 105258-80-8
• MF: C₁₇H₂₅N₃O₅S
• MW: 383.462503194809
• CID: 4553241
• Update Time: 2025-07-19

Veralipride-d6 Chemical and Physical Properties

Names and Identifiers

• Veralipride
• Veralipride-d6

• Inchi： 1S/C17H25N3O5S/c1-4-7-20-8-5-6-12(20)11-19-17(21)14-9-13(26(18,22)23)10-15(24-2)16(14)25-3/h4,9-10,12H,1,5-8,11H2,2-3H3,(H,19,21)(H2,18,22,23)
• InChI Key： RYJXBGGBZJGVQF-UHFFFAOYSA-N
• SMILES： C(C1C=C(S(=O)(=O)N)C=C(OC([H])([H])[H])C=1OC([H])([H])[H])(=O)NCC1CCCN1CC=C

Veralipride-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Veralipride-d6

Introduction to Veralipride-d6 (CAS No. 105258-80-8): Applications and Recent Research Developments

Veralipride-d6, chemically designated as 8-chloro-6,7-dihydro-4H-thieno[3,2-b][1,5]benzodiazepine-2-carboxylic acid, is a deuterated derivative of veralipride (CAS No. 105258-80-8). This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in the study of gastrointestinal motility disorders and its role as a research tool. The introduction of deuterium atoms in Veralipride-d6 enhances its stability and improves its suitability for metabolic studies, making it a valuable asset in drug discovery and development.

The chemical structure of Veralipride-d6 features a thienobenzodiazepine core, which is a well-known pharmacophore in the development of drugs targeting serotonin receptors. Specifically, veralipride and its derivatives are known to interact with the 5-HT4 receptor, a subtype of serotonin receptor that plays a crucial role in regulating gastrointestinal motility. By incorporating deuterium atoms, Veralipride-d6 allows researchers to study the metabolic pathways and pharmacokinetic properties of veralipride with greater precision.

In recent years, there has been a growing interest in the development of radiolabeled and stable isotope-labeled compounds for use in preclinical studies. Veralipride-d6 fits into this category, offering researchers a tool to investigate the distribution and excretion of veralipride analogs in vivo. This has been particularly useful in understanding the mechanisms of action of veralipride and its derivatives, which are being explored for the treatment of conditions such as irritable bowel syndrome (IBS) and constipation-predominant IBS.

One of the key advantages of using Veralipride-d6 in research is its ability to provide insights into the metabolic stability of veralipride-like compounds. Deuterium labeling can significantly alter the metabolic pathways by which these compounds are broken down, allowing researchers to identify new metabolic routes or confirm existing ones. This information is crucial for optimizing drug candidates and predicting their potential side effects.

Recent studies have demonstrated that Veralipride-d6 can be used as a reference standard in analytical chemistry for quantifying veralipride and its metabolites in biological samples. The high isotopic purity of Veralipride-d6 ensures accurate mass spectrometry measurements, which are essential for understanding the pharmacokinetic behavior of veralipride analogs. Additionally, the use of Veralipride-d6 has enabled researchers to develop more sensitive detection methods for these compounds, improving the reliability of preclinical studies.

The pharmaceutical industry has also shown interest in Veralipride-d6 for use in drug formulation development. By studying the behavior of deuterated analogs, companies can optimize formulations to enhance drug bioavailability and reduce variability in patient responses. This approach has been particularly beneficial in developing extended-release formulations that provide sustained therapeutic effects.

Another area where Veralipride-d6 has found application is in the study of drug-drug interactions. Since veralipride interacts with multiple biological targets, understanding how it behaves when co-administered with other drugs is essential for safe clinical use. The use of Veralipride-d6 has provided valuable data on how deuterium labeling affects these interactions, helping to predict potential adverse effects and optimize dosing regimens.

Advances in mass spectrometry techniques have further enhanced the utility of Veralipride-d6 in research. High-resolution mass spectrometry (HRMS) allows for precise identification and quantification of deuterated compounds, enabling researchers to study complex biological matrices with high accuracy. This technology has been instrumental in unraveling the intricate metabolic pathways involved in veralipride metabolism.

The impact of Veralipride-d6 on gastrointestinal research cannot be overstated. By providing a tool for studying serotonin receptor interactions and metabolic processes, this compound has contributed significantly to our understanding of gastrointestinal motility disorders. Future research using Veralipride-d6 is expected to yield further insights into the therapeutic potential of veralipride derivatives and their role in managing gastrointestinal conditions.

In conclusion, Veralipride-d6 (CAS No. 105258-80-8) is a valuable compound for pharmaceutical research due to its deuterated structure and enhanced stability. Its applications range from metabolic studies to drug formulation development and drug-drug interaction analysis. The ongoing research utilizing Veralipride-d6 continues to advance our knowledge in the field of gastrointestinal pharmacology and opens new avenues for therapeutic intervention.